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Compound of Interest

Compound Name: 5-Chloro-2-propoxypyridine

CAS No.: 1160018-61-0

Cat. No.: B1646577

Get Quote

Executive Summary & Risk Profile
Handling 5-Chloro-2-propoxypyridine requires a nuanced approach that goes beyond

standard organic solvent protocols. Unlike simple pyridine, the addition of the propoxy group at

the C2 position significantly increases the molecule's lipophilicity (LogP).

Why this matters: Increased lipophilicity facilitates rapid dermal absorption. While standard

pyridine is a known systemic toxin, this derivative poses a heightened risk of "silent"

permeation through standard laboratory gloves before physical degradation is visible.

Hazard Identification (GHS Classifications)
Acute Toxicity (Oral): Category 4 (H302) - Harmful if swallowed.[1][2]

Skin Corrosion/Irritation: Category 2 (H315) - Causes skin irritation.[1][2]

Serious Eye Damage/Irritation: Category 2A (H319) - Causes serious eye irritation.[1]

STOT-SE: Category 3 (H335) - May cause respiratory irritation.[1]
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Personal Protective Equipment (PPE) Matrix
The following PPE standards are non-negotiable for handling >100 mg quantities.

Component Minimum Specification Scientific Rationale

Hand Protection (Splash)
Double Gloving:Inner: Nitrile (4

mil) Outer: Nitrile (5-8 mil)

Pyridine derivatives can swell

nitrile. Double gloving provides

a "time-buffer" for removal

upon contamination.

Hand Protection

(Immersion/High Risk)

Laminate (Silver Shield/4H)

under Nitrile

Laminate films offer >480 min

breakthrough time against

halogenated aromatics where

nitrile fails in <15 min.

Eye Protection
Chemical Splash Goggles

(ANSI Z87.1)

Safety glasses are insufficient

due to the risk of irreversible

corneal damage from alkaline

pyridine derivatives.

Respiratory
Fume Hood (Face velocity: 80-

100 fpm)

The vapor pressure is

sufficient to cause respiratory

mucosal irritation. Work must

be contained.[2][3][4][5][6]

Body Defense
Lab Coat (Poly/Cotton) +

Chemical Apron

Standard lab coats are porous.

An impervious apron prevents

chest/lap absorption during

spills.

Operational Protocol: Step-by-Step
Phase 1: Pre-Operational Setup

Verify Engineering Controls: Confirm fume hood certification is within 12 months.

Solvent Compatibility: Ensure 5-Chloro-2-propoxypyridine is not mixed with strong

oxidizing agents (e.g., concentrated
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, peroxides) or strong acids during storage, as this can generate exothermic decomposition.

Phase 2: Weighing & Transfer
The "Static" Risk: Halogenated pyridines can be static-prone. Use an anti-static gun if

weighing solid/viscous liquid forms.

Technique:

Place the balance inside the fume hood.

If the balance cannot be moved, tare a vial in the hood, transport it to the balance in a

secondary container, weigh, and return immediately.

Never open the stock container outside the hood.

Phase 3: Reaction Monitoring
Heating: If the reaction requires heat, use a silicone oil bath or heating block. Avoid water

baths if possible to prevent hydrolysis or steam distillation of the pyridine derivative in the

event of a flask rupture.

Phase 4: Spill Response Logic
Minor Spill (<5 mL): Absorb with vermiculite or sand. Neutralize with weak citric acid if odor is

strong (though this is primarily for bare pyridine, it helps mitigate volatility).

Major Spill (>50 mL): Evacuate the immediate area. Do not attempt cleanup without SCBA if

vapors are overwhelming.

Visualization: Safety & Logistics Workflows
Diagram 1: Operational Safety Workflow
This workflow enforces a "Check-Gate" system to prevent exposure during routine handling.
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Start: Receipt of Chemical
Storage:

Cool, Dry, Inert Gas
(Segregate from Oxidizers)

Preparation:
Check Hood Flow
Don Double Nitrile

Retrieval
Weighing:

Inside Hood Only
(Use Secondary Containment)

PPE Verified

Reaction:
Closed System
Temp < 100°CTransfer

Disposal:
Halogenated Waste StreamContaminated Wipes

Post-Exp

Click to download full resolution via product page

Caption: Linear safety workflow emphasizing containment at the weighing stage, the highest

risk point for inhalation exposure.

Diagram 2: PPE Decision Logic
Use this decision tree to select the correct glove material based on exposure duration.

Define Task

Contact Duration?

Splash Risk Only
(< 5 mins)

Weighing/Transfer

Immersion/Handling
(> 15 mins)

Spill Cleanup/Synthesis

Double Nitrile Gloves
(Change immediately if splashed)

Silver Shield / Laminate
(Under Nitrile for grip)

Click to download full resolution via product page

Caption: Decision matrix for glove selection. Note that standard Nitrile degrades rapidly against

concentrated pyridine derivatives.
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Waste Disposal & Deactivation[7][8]
Disposal Classification:

RCRA Code: Not specifically listed, but must be treated as D001 (Ignitable) or Halogenated

Organic Solvent.

Stream: Segregate into "Halogenated Organic Waste." Do not mix with non-halogenated

solvents (e.g., acetone/ethanol waste) if your facility recycles non-halogenated streams, as

the chlorine atom contaminates the recycling batch.

Deactivation (Glassware):

Rinse glassware with acetone inside the fume hood.

Collect the acetone rinse in the Halogenated Waste container.

Wash glassware with an aqueous detergent (Alconox) to remove ionic residues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 7 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/5-Chloro-2-nitropyridine
https://pubchem.ncbi.nlm.nih.gov/compound/5-Chloro-2-nitropyridine
https://www.sigmaaldrich.com/TW/en/sds/aldrich/c70002?userType=undefined
https://www.carlroth.com/medias/SDB-CP07-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyODcwNzh8YXBwbGljYXRpb24vcGRmfGFERTVMMmcwWXk4NU1qQXhPRFV6T0Rrd05Ua3dMMU5FUWw5RFVEQTNYMGxGWDBWT0xuQmtaZ3xjYWUxYjY3MGFkMzI3NDM5MTI5ZGVlNmJmNWU1MDJlODc0MGJkYTg0NTg2ZjA4NzA0YWU3MDhkYTZiM2ZlYTg1
https://www.chemicalbook.com/msds/5-chloro-2-chloromethyl-pyridine.pdf
https://pim-resources.coleparmer.com/sds/01979.pdf
https://wpcdn.web.wsu.edu/wp-fais/uploads/sites/2959/2024/08/Pyridine-v-06-04-2020.docx
https://www.benchchem.com/product/b1646577/docs#operational-safety-guide-5-chloro-2-propoxypyridine-handling-logistics
https://www.benchchem.com/product/b1646577/docs#operational-safety-guide-5-chloro-2-propoxypyridine-handling-logistics
https://www.benchchem.com/product/b1646577/docs#operational-safety-guide-5-chloro-2-propoxypyridine-handling-logistics
https://www.benchchem.com/product/b1646577/docs#operational-safety-guide-5-chloro-2-propoxypyridine-handling-logistics
https://www.benchchem.com/product/b1646577?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1646577?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contact our Ph.D. Support Team for a compatibility check
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